Cas no 19689-87-3 ((2-Methoxy-6-nitrophenyl)methanol)

• Product Name: (2-Methoxy-6-nitrophenyl)methanol
• CAS No: 19689-87-3
• MF: C₈H₉NO₄
• MW: 183.161362409592
• MDL: MFCD09831916
• CID: 2679119
• PubChem ID: 16210979
• Update Time: 2025-06-13

(2-Methoxy-6-nitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Methoxy-6-nitrophenyl)Methanol
• (2-Methoxy-6-nitro-phenyl)-methanol
• (2-nitro-6-methoxyphenyl)methanol
• 2-Methoxy-6-nitrobenzyl alcohol
• 8516AH
• SBB090016
• (6-methoxy-2-nitrophenyl)methan-1-ol
• SB35102
• AR-527/43363319
• 2-Methoxy-6-nitrobenzenemethanol
• CS-0336605
• DTXSID101301236
• 19689-87-3
• EN300-2646406
• AKOS006326839
• SCHEMBL7995962
• (2-Methoxy-6-nitrophenyl)methanol

• MDL： MFCD09831916
• Inchi： 1S/C8H9NO4/c1-13-8-4-2-3-7(9(11)12)6(8)5-10/h2-4,10H,5H2,1H3
• InChI Key： PMBQOGLGGKPTMQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.05315777 g/mol
• Monoisotopic Mass: 183.05315777 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.3
• Molecular Weight: 183.16

Additional information on (2-Methoxy-6-nitrophenyl)methanol

Introduction to (2-Methoxy-6-nitrophenyl)methanol (CAS No. 19689-87-3)

(2-Methoxy-6-nitrophenyl)methanol (CAS No. 19689-87-3) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a methoxy group and a nitro group attached to a benzene ring, with a hydroxymethyl group at the para position. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic pathways.

The molecular formula of (2-Methoxy-6-nitrophenyl)methanol is C₈H₉NO₄, and its molecular weight is approximately 183.16 g/mol. The compound exists as a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical properties, including melting point and solubility, make it suitable for use in both laboratory-scale experiments and industrial processes.

In the realm of chemical synthesis, (2-Methoxy-6-nitrophenyl)methanol serves as a key building block for the preparation of more complex molecules. Its reactivity is primarily driven by the presence of the hydroxymethyl group, which can undergo various reactions such as etherification, esterification, and coupling reactions. These transformations are crucial for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Recent studies have explored the use of this compound in the development of novel catalysts and ligands, highlighting its potential in catalytic processes.

The pharmaceutical applications of (2-Methoxy-6-nitrophenyl)methanol are also noteworthy. The compound has been investigated for its potential as an intermediate in the synthesis of anti-inflammatory drugs, antiviral agents, and anticancer compounds. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from (2-Methoxy-6-nitrophenyl)methanol that exhibited potent anti-inflammatory activity. These derivatives were found to inhibit key enzymes involved in inflammation pathways, suggesting their therapeutic potential.

In addition to its pharmaceutical applications, (2-Methoxy-6-nitrophenyl)methanol has been studied for its biological activity. Research has shown that certain derivatives of this compound possess antimicrobial properties against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat drug-resistant strains. Furthermore, preliminary studies have indicated that some derivatives exhibit cytotoxic effects on cancer cells, opening up possibilities for their use in cancer therapy.

The environmental impact of (2-Methoxy-6-nitrophenyl)methanol is another important consideration. While the compound itself is not classified as hazardous under current regulations, its production and use must be conducted with proper safety measures to prevent environmental contamination. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce the use of harmful solvents. For example, a recent study published in Green Chemistry described an efficient and environmentally friendly method for synthesizing (2-Methoxy-6-nitrophenyl)methanol using microwave-assisted reactions.

The analytical methods used to characterize (2-Methoxy-6-nitrophenyl)methanol are well-established and include techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the compound's structure and purity, which is essential for quality control in both research and industrial settings. Recent advancements in analytical techniques have further enhanced the accuracy and efficiency of these methods, enabling more precise characterization.

In conclusion, (2-Methoxy-6-nitrophenyl)methanol (CAS No. 19689-87-3) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical properties make it an important intermediate in chemical synthesis and pharmaceutical research. Ongoing studies continue to uncover new applications and optimize existing processes involving this compound, underscoring its importance in modern chemistry.